![molecular formula C47H89N2O9P B1502578 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate CAS No. 110796-31-1](/img/structure/B1502578.png)
2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate
Overview
Description
Physical And Chemical Properties Analysis
This compound has a molecular formula of CHNOP and an average mass of 776.034 Da . Other physical and chemical properties like density, boiling point, vapour pressure, enthalpy of vaporization, flash point, index of refraction, molar refractivity, etc., are not available .
Scientific Research Applications
Lubricant Additives
The chemical structure similar to 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate has been utilized in the synthesis of novel ionic liquids as multifunctional lubricant additives. These additives, when incorporated into poly-alpha-olefin, can significantly enhance the anti-corrosion and anti-rust performance of base oil. They also contribute to improving the anti-wear performance and load-carrying capacity of the lubricant, demonstrating the potential of such compounds in tribological applications (Ma Rui et al., 2020).
Biological Properties in Medicinal Chemistry
Compounds with a structure related to this compound have been studied for their biological properties. These include their application in the synthesis of aryl bis(3'-O-acetylthymidin-5'-yl) phosphate derivatives, which have potential as biologically active nucleotides. Such compounds can act as prodrugs for antiviral medications, showcasing the versatility of these chemicals in medicinal applications (S. Farrow et al., 1990).
Mechanism of Action
Target of Action
The primary target of 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate, also known as 18:1 Caproylamine PE, is the biological phospholipid membrane . This compound is a liposome that simulates the biological phospholipid membrane . Liposomes are the main component of vesicles with concentric phospholipid bilayer membranes .
Mode of Action
The compound interacts with its target, the biological phospholipid membrane, by integrating into the membrane structure . Highly polar water-soluble payloads can be trapped in the internal aqueous space of liposomes, while lipophilic payloads can partition into and become part of the lipid bilayer . This property is especially useful for delivering antisense oligonucleotides, as it can overcome problems such as inefficient cellular uptake and rapid loss in the body .
Biochemical Pathways
The compound affects the delivery of drugs and other substances to cells. By integrating into the phospholipid bilayer of liposomes, it can facilitate the delivery of both water-soluble and lipophilic payloads . This can affect various biochemical pathways, depending on the specific payloads being delivered.
Pharmacokinetics
As a liposome, it is known to improve the bioavailability of payloads by facilitating their delivery across biological barriers .
Result of Action
The molecular and cellular effects of 18:1 Caproylamine PE’s action depend on the specific payloads being delivered. For example, when used to deliver antisense oligonucleotides, it can help overcome issues such as inefficient cellular uptake and rapid loss in the body .
Action Environment
The action, efficacy, and stability of 18:1 Caproylamine PE can be influenced by various environmental factors. For instance, the compound is hygroscopic and light-sensitive . Therefore, it should be stored under recommended conditions to maintain its stability .
Future Directions
properties
IUPAC Name |
2-(6-azaniumylhexanoylamino)ethyl [(2R)-2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl] phosphate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C47H89N2O9P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-33-37-46(51)55-42-44(43-57-59(53,54)56-41-40-49-45(50)36-32-31-35-39-48)58-47(52)38-34-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h17-20,44H,3-16,21-43,48H2,1-2H3,(H,49,50)(H,53,54)/b19-17-,20-18-/t44-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OVCGTEBXOCFVEO-OHRCZFALSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCC(=O)OCC(COP(=O)([O-])OCCNC(=O)CCCCC[NH3+])OC(=O)CCCCCCCC=CCCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCCNC(=O)CCCCC[NH3+])OC(=O)CCCCCCC/C=C\CCCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C47H89N2O9P | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10677161 | |
Record name | 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10677161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
857.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
110796-31-1 | |
Record name | 2-[(6-Azaniumylhexanoyl)amino]ethyl (2R)-2,3-bis{[(9Z)-octadec-9-enoyl]oxy}propyl phosphate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10677161 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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